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Compound of Interest

Compound Name: 2-(4-Butylbenzoyl)oxazole

CAS No.: 898760-09-3

Cat. No.: B1325395

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

2-(4-butylbenzoyl)oxazole, a molecule of interest in medicinal chemistry and materials

science. As a Senior Application Scientist, this document is structured to deliver not just raw

data, but a deeper understanding of the experimental choices and the interpretation of the

spectral features. The protocols and data presented herein are designed to be a self-validating

system for researchers working with this and similar molecular scaffolds.

Molecular Structure and Overview
2-(4-Butylbenzoyl)oxazole belongs to the diverse family of oxazole-containing compounds,

which are recognized for their wide range of pharmacological activities.[1] Accurate structural

elucidation is the cornerstone of any research and development effort, ensuring the identity,

purity, and desired properties of the compound. Spectroscopic techniques are indispensable for

this purpose.[1]

Molecular Formula: C₁₄H₁₅NO₂[2]
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Molecular Weight: 229.28 g/mol [3]

Canonical SMILES: CCCC1=CC=C(C=C1)C(=O)C2=NC=CO2[2]

The following sections will detail the expected Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) data for 2-(4-butylbenzoyl)oxazole, based on established

principles of spectroscopy and data from analogous structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides unparalleled detail about the chemical environment, connectivity,

and number of protons and carbons in a molecule.[1] For 2-(4-butylbenzoyl)oxazole, both ¹H

and ¹³C NMR are crucial for structural confirmation.

¹H NMR Spectroscopy: Unveiling the Proton
Environment
¹H NMR spectroscopy will reveal the distinct proton signals of the butyl chain, the substituted

benzene ring, and the oxazole ring. The chemical shifts (δ) are influenced by the electron

density around the protons, and the coupling patterns (multiplicity) arise from the interactions

with neighboring protons.

Predicted ¹H NMR Data:
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~8.20 d 2H H-2', H-6'

Protons ortho to

the electron-

withdrawing

carbonyl group

are deshielded

and appear

downfield.

~7.85 s 1H H-5

The proton on

the oxazole ring

is in a distinct

electronic

environment.

~7.40 d 2H H-3', H-5'

Protons meta to

the carbonyl

group are less

deshielded than

the ortho

protons.

~7.35 s 1H H-4

The other proton

on the oxazole

ring.

~2.70 t 2H -CH₂- (butyl)

Methylene group

attached to the

aromatic ring.

~1.65 m 2H -CH₂- (butyl)

Methylene group

adjacent to the

benzylic

methylene.
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~1.40 m 2H -CH₂- (butyl)

Methylene group

adjacent to the

terminal methyl

group.

~0.95 t 3H -CH₃ (butyl)

Terminal methyl

group of the butyl

chain.

Experimental Protocol: ¹H NMR Spectroscopy

Sample Preparation: Dissolve 5-10 mg of 2-(4-butylbenzoyl)oxazole in approximately 0.7

mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube. Ensure

the sample is fully dissolved; sonication may be necessary.[1]

Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to

ensure a homogeneous magnetic field.

Data Acquisition: Acquire the ¹H NMR spectrum using a standard pulse sequence. A

sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

Data Processing: Process the raw data by applying a Fourier transform, phase correction,

and baseline correction. Integrate the signals and reference the spectrum to the residual

solvent peak or an internal standard (e.g., TMS).

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton
¹³C NMR spectroscopy provides information about the number and types of carbon atoms in

the molecule. The chemical shifts are sensitive to the hybridization and electronic environment

of each carbon.

Predicted ¹³C NMR Data:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1325395/docs?utm_src=pdf-body#spectroscopic-characterization-of-2-4-butylbenzoyl-oxazole-a-technical-guide
https://pdf.benchchem.com/165/Spectroscopic_Analysis_of_Benzoxazole_Derivatives_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1325395?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift (δ, ppm) Assignment Rationale

~185 C=O
The carbonyl carbon is highly

deshielded.

~161 C-2
Carbon of the oxazole ring

attached to the benzoyl group.

~152 C-5 Carbon of the oxazole ring.

~145 C-4'
Aromatic carbon attached to

the butyl group.

~135 C-1'
Aromatic carbon attached to

the carbonyl group.

~130 C-2', C-6'
Aromatic carbons ortho to the

carbonyl group.

~128 C-3', C-5'
Aromatic carbons meta to the

carbonyl group.

~125 C-4 Carbon of the oxazole ring.

~35 -CH₂- (butyl)
Benzylic carbon of the butyl

chain.

~33 -CH₂- (butyl)
Methylene carbon of the butyl

chain.

~22 -CH₂- (butyl)
Methylene carbon of the butyl

chain.

~14 -CH₃ (butyl)
Terminal methyl carbon of the

butyl chain.

Infrared (IR) Spectroscopy: Identifying Functional
Groups
IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule by

detecting the vibrations of chemical bonds.[1]
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Predicted Characteristic IR Absorption Bands:

Wavenumber (cm⁻¹) Intensity Assignment

~3100-3000 Medium Aromatic C-H stretch

~2950-2850 Strong
Aliphatic C-H stretch (butyl

group)

~1660 Strong C=O stretch (ketone)

~1600, ~1500 Medium-Strong C=C stretch (aromatic ring)

~1550 Medium C=N stretch (oxazole ring)

~1100-1000 Strong C-O-C stretch (oxazole ring)

The IR spectrum of the parent oxazole molecule shows characteristic absorptions that can be

used as a reference.[4]

Experimental Protocol: FTIR Spectroscopy (KBr Pellet Method)

Sample Preparation: Grind 1-2 mg of dry, solid 2-(4-butylbenzoyl)oxazole with

approximately 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) using an

agate mortar and pestle to form a fine, homogenous powder.[1]

Pellet Formation: Transfer the powder to a pellet-forming die and apply pressure to form a

transparent or translucent pellet.

Data Acquisition: Place the KBr pellet in the sample holder of the FTIR spectrometer. Record

a background spectrum of the empty sample compartment. Then, acquire the sample

spectrum. The instrument software will automatically ratio the sample spectrum against the

background to produce the final absorbance or transmittance spectrum.[1]

Mass Spectrometry: Determining Molecular Weight
and Fragmentation
Mass spectrometry provides information about the molecular weight and the fragmentation

pattern of a molecule, which can be used to confirm its structure.
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Predicted Mass Spectrometry Data:

Molecular Ion (M⁺): m/z = 229.11 (corresponding to the molecular formula C₁₄H₁₅NO₂)[2]

Major Fragments: The fragmentation of 2-(4-butylbenzoyl)oxazole is expected to proceed

through cleavage of the bonds adjacent to the carbonyl group and within the butyl chain.

Plausible Fragmentation Pathway:

Caption: Predicted fragmentation of 2-(4-butylbenzoyl)oxazole.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,

typically via a direct insertion probe or after separation by gas chromatography.

Ionization: Bombard the sample with a high-energy electron beam (typically 70 eV) to induce

ionization and fragmentation.

Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a

mass analyzer (e.g., quadrupole or time-of-flight).

Detection: Detect the ions and generate a mass spectrum, which is a plot of ion intensity

versus m/z.

Conclusion
The spectroscopic data presented in this guide, while predictive, are grounded in the

fundamental principles of NMR, IR, and mass spectrometry, and are supported by data from

structurally related compounds. This comprehensive analysis provides a robust framework for

the structural characterization of 2-(4-butylbenzoyl)oxazole, enabling researchers to

confidently identify and assess the purity of this compound in their ongoing research and

development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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